Cas no 2172232-95-8 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-phenylpropanamidopropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-phenylpropanamidopropanoic acid
• CAS No: 2172232-95-8
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6282241
• PubChem ID: 165812539
• Update Time: 2025-06-11

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-phenylpropanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-phenylpropanamidopropanoic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-phenylpropanamido]propanoic acid
• 2172232-95-8
• EN300-1482394

• Inchi： 1S/C28H28N2O5/c1-19(27(33)30(16-15-26(31)32)20-9-3-2-4-10-20)17-29-28(34)35-18-25-23-13-7-5-11-21(23)22-12-6-8-14-24(22)25/h2-14,19,25H,15-18H2,1H3,(H,29,34)(H,31,32)
• InChI Key： CUEWXJAZTXCKFC-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)C(N(C1C=CC=CC=1)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-phenylpropanamidopropanoic acid

Comprehensive Overview of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-phenylpropanamidopropanoic acid (CAS No. 2172232-95-8)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-phenylpropanamidopropanoic acid (CAS No. 2172232-95-8) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical reagent in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for Fmoc-protected amino acid derivatives like this compound due to their stability and compatibility with automated synthesis platforms.

The compound’s molecular design incorporates a phenylpropanamido moiety, which enhances its binding affinity in target-specific applications. Recent trends in drug discovery highlight the demand for custom peptide modifications, and this compound aligns with such needs. Its CAS number, 2172232-95-8, is often queried in databases like PubChem and Reaxys for detailed physicochemical properties, including solubility, melting point, and reactivity.

In the context of green chemistry and sustainable synthesis, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-phenylpropanamidopropanoic acid has garnered attention for its role in reducing waste generation during peptide production. The Fmoc group can be cleaved under mild conditions, minimizing environmental impact—a topic increasingly prioritized by researchers. Discussions on platforms like ResearchGate often focus on optimizing its use in high-efficiency peptide coupling reactions.

Another area of interest is the compound’s potential in bioconjugation and drug delivery systems. Its N-phenylpropanamidopropanoic acid backbone allows for functionalization with targeting ligands, a strategy explored in oncology and immunotherapy. Searches for peptide-drug conjugates (PDCs) frequently intersect with this compound’s applications, as it serves as a linker or spacer in advanced therapeutics.

From a technical perspective, the compound’s HPLC purity and storage stability are critical parameters for buyers. Suppliers often highlight these attributes in product listings, addressing common customer queries about shelf life and handling precautions. Analytical techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR) are essential for quality verification, topics frequently searched alongside the CAS number.

In summary, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-phenylpropanamidopropanoic acid (CAS No. 2172232-95-8) bridges multiple disciplines, from peptide chemistry to biopharmaceutical innovation. Its versatility and alignment with cutting-edge research trends ensure its relevance in both academic and industrial settings.